2-(Trifluoromethyl)-6,11-dihydro-5H-benzo[b]pyrido[2,3-e][1,4]diazepin-7-ol

• CAS No.: 1039715-25-7
• Molecular Formula: C13H10F3N3O
• Molecular Weight: 281.23 g/mol
• IUPAC Name: 2-(trifluoromethyl)-6,11-dihydro-5H-pyrido[3,2-c][1,5]benzodiazepin-7-ol
• InChI: InChI=1S/C13H10F3N3O/c14-13(15,16)10-5-4-7-6-17-11-8(18-12(7)19-10)2-1-3-9(11)20/h1-5,17,20H,6H2,(H,18,19)
• InChI Key: PPTNLTCDCQOSER-UHFFFAOYSA-N
• SMILES: C1C2=C(NC3=C(N1)C(=CC=C3)O)N=C(C=C2)C(F)(F)F

Description

2-(Trifluoromethyl)-6,11-dihydro-5H-benzo[b]pyrido[2,3-e][1,4]diazepin-7-ol is a useful research compound. Its molecular formula is C13H10F3N3O and its molecular weight is 281.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 7-hydroxy-2-(trifluoromethyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-5-one (113 g, 0.38 mol) in THF (1.7 L) at 0° C. was added BH3 (1 M/THF, 1.5 L, 1.5 mol). After gas evolution subsided, the reaction was heated at 40° C. for 1 h. The reaction mixture was cooled to 0° C. and poured slowly into methanol. The resulting solution was partially concentrated, diluted with ethyl acetate, washed with 1 N HCl, saturated NaHCO3 and brine, dried over MgSO4, filtered and concentrated. The residue was slurried in heptane, and the solid was collected by filtration to give the title compound as a 1:1 mixture with 2-(trifluoromethyl)-6,11-dihydro-5H-pyrido[2,3-b][1,5]benzodiazepin-10-ol.